Methyl 2-(benzyloxy)-4-acetamidobenzoate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves condensation reactions or other types of organic reactions . For instance, a series of bifunctional 7-benzyloxy-2,3-dimethyl-4-oxo-4H-chromene-8-carboxamides were synthesized from 7-hydroxy 2,3 dimethyl chromone via key intermediate 7-benzyloxy 2,3 dimethyl-8-carboxylic acid using Jones oxidation and HBTU/HOBt (Hexafluorophosphate Benzotriazole Tetramethyl Uronium/Hydroxybenzotriazole) as selective amide coupling agent .Molecular Structure Analysis
The molecular structure of “Methyl 2-(benzyloxy)-4-acetamidobenzoate” can be deduced from its name. It likely contains a benzene ring with a benzyloxy group and an acetamidobenzoate group attached. The exact structure would depend on the positions of these groups on the benzene ring .Scientific Research Applications
Synthesis and Chemical Reactions
- Methyl 2-(benzyloxy)-4-acetamidobenzoate is involved in the synthesis of Pyrimido[1,2‐a]benzimidazoles, a compound with potential applications in medicinal chemistry and drug design (Troxler & Weber, 1974).
- It has been utilized in the synthesis of 4-thiazolidinones containing benzothiazole moiety, which showed significant anticancer activity (Havrylyuk et al., 2010).
- The compound is a key intermediate in the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, used in organic and medicinal chemistry (Gabriele et al., 2006).
- In pharmaceutical research, it has been used in the development of compounds for enzyme inhibition studies (Abbasi et al., 2019).
Applications in Liquid Crystal Research
- The compound is used in the rational design and synthesis of spherical supramolecular dendrimers which exhibit liquid-crystalline properties, significant for advanced materials science (Balagurusamy et al., 1997).
Potential in Electrocatalysis
- This compound is used in the electrosynthesis of imidazole derivatives, which shows promise as a bifunctional electrocatalyst for oxidation reactions (Nasirizadeh et al., 2013).
Role in Functional Modeling of Enzymes
- It plays a role in the copper-mediated oxygenation of methyl 4-hydroxybenzoate, mimicking the activity of the enzyme tyrosinase, relevant in bioinorganic chemistry (Casella et al., 1996).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body
Mode of Action
It may involve interactions with its targets that lead to changes at the molecular level . These changes could potentially alter the function of the target, leading to the observed effects of the compound. More research is needed to elucidate the precise interactions and resulting changes.
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, including the suzuki–miyaura (sm) coupling reaction . This reaction involves the formation of carbon-carbon bonds and is widely used in organic chemistry . The compound may also be involved in the deesterification of sulfonylurea herbicides .
Pharmacokinetics
Similar compounds have been found to be marginally stable in water, which could affect their bioavailability
Result of Action
Based on its potential involvement in the suzuki–miyaura coupling reaction, it may play a role in the formation of carbon-carbon bonds . This could potentially lead to changes in the structure and function of molecules in the body.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect the stability and reactivity of Methyl 2-(benzyloxy)-4-acetamidobenzoate . For instance, the rate of hydrolysis of similar compounds has been found to be considerably accelerated at physiological pH .
Properties
IUPAC Name |
methyl 4-acetamido-2-phenylmethoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-12(19)18-14-8-9-15(17(20)21-2)16(10-14)22-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REQLXKKARPVZKC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)C(=O)OC)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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